Cas no 2138091-15-1 (3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol)

• Product Name: 3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol
• CAS No: 2138091-15-1
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5992932
• PubChem ID: 165498241
• Update Time: 2025-10-31

3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160094
• 3-(4-ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol
• 2138091-15-1
• 3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol

• Inchi： 1S/C13H26N2O/c1-3-14-6-8-15(9-7-14)13-10-12(16)5-4-11(13)2/h11-13,16H,3-10H2,1-2H3
• InChI Key： NWTJLLJIAGSJFA-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.7Ų

Additional information on 3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138091-15-1 and Product Name: 3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol

The compound with the CAS number 2138091-15-1 and the product name 3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound combines a cyclohexane ring with an ethylpiperazine side chain, which is a common motif in medicinal chemistry for achieving specific pharmacological effects.

In recent years, there has been a growing interest in the development of novel psychoactive compounds that can modulate central nervous system (CNS) activity. The presence of the 4-Ethylpiperazin-1-yl moiety in the compound suggests its potential as a ligand for various neurotransmitter receptors. Specifically, this structural feature may allow the compound to interact with serotonin, dopamine, or norepinephrine receptors, which are critical targets in the treatment of neurological and psychiatric disorders. Preliminary studies have indicated that derivatives of piperazine have shown promise in alleviating symptoms associated with depression, anxiety, and attention deficit hyperactivity disorder (ADHD).

The 4-methylcyclohexan-1-ol part of the molecule contributes to its overall stereochemistry and solubility profile, which are essential factors in drug design. The cyclohexane ring provides a stable backbone for further functionalization, while the hydroxyl group at the 1-position introduces polarity and potential hydrogen bonding capabilities. These characteristics make the compound a versatile scaffold for exploring new pharmacophores. Researchers have been particularly interested in how modifications to this core structure can enhance binding affinity and selectivity for specific therapeutic targets.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can predict how 3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol will behave within biological systems. These computational approaches have been instrumental in identifying key binding pockets on target proteins and designing analogs with improved pharmacokinetic properties. For instance, studies have shown that optimizing the substitution pattern on the piperazine ring can significantly enhance receptor affinity while minimizing off-target effects.

Experimental validation of these computational findings has been crucial in advancing the development of this compound. In vitro assays have been conducted to evaluate its interaction with relevant receptors and enzymes. Initial results suggest that 3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol exhibits moderate affinity for certain serotonin receptors, making it a promising candidate for further investigation in mood disorders. Additionally, its ability to cross the blood-brain barrier has been assessed using cell-based models, indicating potential for central nervous system penetration.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. The synthesis route involves multiple steps, including cyclization reactions to form the cyclohexane core and nucleophilic substitution to introduce the piperazine moiety. Each step is carefully optimized to ensure regioselectivity and yield efficiency.

In conclusion, 3-(4-Ethylpiperazin-1-yl)-4-methylcyclohexan-1-ol (CAS No. 2138091-15-1) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential pharmacological activity make it a valuable scaffold for developing new therapeutics. As research continues to uncover more about its mechanism of action and pharmacokinetic properties, this compound holds promise for addressing unmet medical needs in neurological and psychiatric disorders.